21-Desisobutyryl-21-cyclohexanoyl Ciclesonide

• CAS No.: 1005416-98-7
• Molecular Formula: C₃₅H₄₈O₇
• Molecular Weight: 580.75
• Synonyms: (11β,16α)-21-[(Cyclohexylcarbonyl)oxy]-16,17-[[(R)-cyclohexylmethylene]bis(oxy)]-11-hydroxypregna-1,4-diene-3,20-dione

Description

21-Desisobutyryl-21-cyclohexanoyl Ciclesonide is an analog of Ciclesonide, a glucocorticoid used in the treatment of allergic rhinitis and asthma . This compound is characterized by its molecular formula C35H48O7 and a molecular weight of 580.76 g/mol . It is known for its anti-inflammatory properties and is used in various pharmaceutical applications .

Preparation Methods

The synthesis of 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide involves several steps:

Starting Material: The synthesis begins with Ciclesonide as the starting material.

Reaction Conditions:

Industrial Production: Industrial production methods typically involve optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

21-Desisobutyryl-21-cyclohexanoyl Ciclesonide undergoes various chemical reactions:

Oxidation: This compound can undergo oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involve replacing one functional group with another, often using reagents like halogens or nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

21-Desisobutyryl-21-cyclohexanoyl Ciclesonide has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry for the quantification and identification of related compounds.

Biology: In biological research, it is used to study the effects of glucocorticoids on cellular processes and inflammation.

Medicine: This compound is investigated for its potential therapeutic effects in treating inflammatory diseases and conditions.

Industry: It is used in the development and testing of pharmaceutical formulations, particularly those targeting respiratory conditions.

Mechanism of Action

The mechanism of action of 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide involves its conversion to an active metabolite that binds to glucocorticoid receptors . This binding inhibits the production of pro-inflammatory cytokines and mediators, thereby reducing inflammation . The molecular targets include various transcription factors and signaling pathways involved in the inflammatory response .

Comparison with Similar Compounds

21-Desisobutyryl-21-cyclohexanoyl Ciclesonide is unique compared to other similar compounds due to its specific structural modifications:

Ciclesonide: The parent compound, Ciclesonide, is less potent in its unmodified form but becomes highly effective upon conversion to its active metabolite.

Desisobutyryl-ciclesonide: This compound is another analog with similar anti-inflammatory properties but differs in its specific functional groups and potency.

Fluticasone Propionate: Another glucocorticoid used in respiratory conditions, but with different pharmacokinetic properties and receptor binding affinities.

By understanding the unique properties and applications of this compound, researchers can better utilize this compound in various scientific and medical fields.